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Compound of Interest

Compound Name: 1,2-Pentadiene

Cat. No.: B1661991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core gas-phase ion energetics

of 1,2-pentadiene (ethylallene), a C5H8 isomer. The data and methodologies presented are

essential for researchers in mass spectrometry, computational chemistry, and drug

development, where understanding the intrinsic properties of molecules is crucial for predicting

their behavior in various chemical environments.

Core Thermochemical Data
The following tables summarize the key quantitative data for the gas-phase ion energetics of

1,2-pentadiene. These values are critical for thermodynamic modeling and understanding the

ionization and fragmentation pathways of this molecule.

Table 1: Enthalpy of Formation of 1,2-Pentadiene

Species Formula State
ΔfH°
(kJ/mol)

Method Reference

1,2-

Pentadiene
C₅H₈ gas 140.7

Combustion

Calorimetry

Fraser and

Prosen,

1955[1]

Table 2: Ionization Energy of 1,2-Pentadiene
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Ionization Energy (eV) Method Reference

9.25 ± 0.02
Photoelectron Spectroscopy

(PES)
Bieri, Burger, et al., 1977[2][3]

9.42 Electron Ionization (EI) Collin and Lossing, 1959[2][3]

9.22
Photoelectron Spectroscopy

(PES)

Kroner, Kosbahn, et al.,

1977[2][3]

Table 3: Enthalpy of Formation of 1,2-Pentadiene Cation

Species Formula State ΔfH° (kJ/mol) Method

1,2-Pentadiene

Cation
[C₅H₈]⁺ gas 1034.3 ± 1.9

Calculated from

Ionization Energy

and ΔfH° of the

neutral molecule

Note: The enthalpy of formation of the 1,2-pentadiene cation was calculated using the

experimentally determined ionization energy (9.25 eV) and the enthalpy of formation of the

neutral molecule (140.7 kJ/mol). The conversion factor 1 eV = 96.485 kJ/mol was used.

Proton Affinity

Currently, there is no experimentally determined value for the proton affinity of 1,2-pentadiene
available in the reviewed literature. This property, which quantifies the gas-phase basicity of a

molecule, would require dedicated experimental measurements such as high-pressure mass

spectrometry or theoretical calculations.

Experimental Protocols
The determination of gas-phase ion energetics relies on a suite of sophisticated experimental

techniques. Below are detailed methodologies for the key experiments cited in this guide.

Photoelectron Spectroscopy (PES)
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Photoelectron spectroscopy is a high-resolution technique used to determine the ionization

energies of molecules.

Methodology:

Sample Introduction: A gaseous sample of 1,2-pentadiene is introduced into a high-vacuum

chamber.

Ionization: The sample is irradiated with a monochromatic beam of high-energy photons,

typically from a helium discharge lamp (He I, 21.22 eV).

Electron Ejection: The photons cause the ejection of valence electrons from the 1,2-
pentadiene molecules.

Kinetic Energy Analysis: The kinetic energies of the ejected photoelectrons are measured

using an electron energy analyzer.

Ionization Energy Calculation: The ionization energy (IE) is calculated using the following

equation: IE = hν - KE where hν is the energy of the incident photons and KE is the

measured kinetic energy of the photoelectrons.

Spectrum Generation: A spectrum of electron count versus binding energy (ionization

energy) is generated, where peaks correspond to the ionization from different molecular

orbitals. The first peak at the lowest binding energy corresponds to the adiabatic ionization

energy.

Electron Ionization (EI)
Electron ionization is a widely used technique in mass spectrometry for ionizing molecules and

determining their appearance energies, from which ionization energies can be derived.

Methodology:

Sample Introduction: A gaseous sample of 1,2-pentadiene is introduced into the ion source

of a mass spectrometer, which is under high vacuum.

Electron Beam Generation: A beam of electrons is generated from a heated filament (e.g.,

tungsten or rhenium).
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Electron Acceleration: The electrons are accelerated to a specific energy, typically 70 eV, to

ensure efficient ionization.

Ionization: The accelerated electrons collide with the 1,2-pentadiene molecules, causing the

ejection of an electron and the formation of a molecular ion ([C₅H₈]⁺).

Ion Acceleration and Mass Analysis: The resulting ions are accelerated out of the ion source

and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole

or magnetic sector).

Detection: The separated ions are detected, and a mass spectrum is generated.

Appearance Energy Measurement: To determine the ionization energy, the energy of the

electron beam is varied, and the ion signal for the molecular ion is monitored. The minimum

electron energy at which the molecular ion is first detected is the appearance energy, which

corresponds to the ionization energy of the molecule.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the gas-phase ion

energetics of 1,2-pentadiene.

Neutral Molecule

Cationic Species

1,2-Pentadiene (C₅H₈) ΔfH°(neutral) = 140.7 kJ/mol

1,2-Pentadiene Cation ([C₅H₈]⁺)

 Ionization Energy (IE)
 9.25 eV (893.6 kJ/mol)

ΔfH°(cation) = 1034.3 kJ/mol

Click to download full resolution via product page

Caption: Relationship between the enthalpy of formation of neutral and cationic 1,2-
pentadiene.
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Experimental Workflow for Ionization Energy Determination

Photoelectron Spectroscopy (PES) Electron Ionization (EI)
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Electron Impact
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Electron Kinetic
Energy Analysis

Ionization Energy
(High Resolution)

Mass Analysis
(m/z)

Appearance Energy
(Ionization Energy)

Click to download full resolution via product page

Caption: A simplified workflow for determining the ionization energy of 1,2-pentadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gas-Phase Ion Energetics of 1,2-Pentadiene: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1661991#gas-phase-ion-energetics-of-1-2-
pentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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